Cas no 2228247-09-2 (4,4-difluoro-1-(5-methylfuran-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(5-methylfuran-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228247-09-2
• MF: C₁₂H₁₄F₂O₃
• MW: 244.234570980072
• CID: 6258751
• PubChem ID: 165713637
• Update Time: 2025-06-08

4,4-difluoro-1-(5-methylfuran-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(5-methylfuran-2-yl)cyclohexane-1-carboxylic acid
• 2228247-09-2
• EN300-1950568

• Inchi： 1S/C12H14F2O3/c1-8-2-3-9(17-8)11(10(15)16)4-6-12(13,14)7-5-11/h2-3H,4-7H2,1H3,(H,15,16)
• InChI Key： BZFVZSDWMAJJGY-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2=CC=C(C)O2)CC1)F

Computed Properties

• Exact Mass: 244.09110063g/mol
• Monoisotopic Mass: 244.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.4Ų

Additional information on 4,4-difluoro-1-(5-methylfuran-2-yl)cyclohexane-1-carboxylic acid

Exploring 4,4-difluoro-1-(5-methylfuran-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2228247-09-2): Properties, Applications, and Innovations

The compound 4,4-difluoro-1-(5-methylfuran-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2228247-09-2) has garnered significant attention in the pharmaceutical and agrochemical industries due to its unique structural features and versatile applications. This fluorinated cyclohexane derivative, characterized by a difluoro substitution and a 5-methylfuran-2-yl moiety, offers a compelling combination of stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of bioactive molecules targeting metabolic disorders and inflammatory diseases.

One of the key reasons for the growing interest in CAS No. 2228247-09-2 is its role in fluorinated compound synthesis. Fluorination is a critical strategy in modern medicinal chemistry, as it enhances the bioavailability and metabolic stability of therapeutic agents. The presence of difluoro groups in this compound improves its lipophilicity, which is crucial for membrane permeability in drug candidates. Additionally, the furan ring contributes to its aromatic interactions, further expanding its utility in heterocyclic chemistry.

In the context of sustainability and green chemistry, 4,4-difluoro-1-(5-methylfuran-2-yl)cyclohexane-1-carboxylic acid aligns with the demand for eco-friendly synthetic routes. Recent advancements in catalytic fluorination and solvent-free reactions have enabled more efficient production of such compounds, reducing environmental impact. This resonates with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched by professionals and academics alike.

Another area of exploration is the compound's potential in agrochemical formulations. Its structural motifs are being investigated for their herbicidal and fungicidal properties, addressing the need for novel crop protection solutions amid rising global food security concerns. The methylfuran component, in particular, may contribute to targeted action against plant pathogens, offering a promising alternative to conventional pesticides.

From a technical perspective, the synthesis and purification of CAS No. 2228247-09-2 require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality assurance, reflecting the compound's importance in high-value applications. These methodologies are frequently discussed in online forums and research publications, underscoring the compound's relevance in contemporary chemistry.

In summary, 4,4-difluoro-1-(5-methylfuran-2-yl)cyclohexane-1-carboxylic acid represents a fascinating intersection of innovation and practicality. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by its unique fluorine and furan chemistry. As research continues to uncover new uses, this compound is poised to play a pivotal role in addressing some of today's most pressing scientific and industrial challenges.